BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Ojv-VI: A Steroidal
Glycoside from Ophiopogon japonicus

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ojv-vi

Cat. No.: B1252712

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ojv-Vl is a steroidal glycoside isolated from the subterranean parts of Ophiopogon japonicus, a
plant with a history of use in traditional medicine. Its full chemical name is 25(S)-Ruscogenin 1-
O-[a-L-rhamnopyranosyl-(1 - 2)][B-D-xylopyranosyl-(1 — 3)]-B-D-fucopyranoside. This technical
guide provides a comprehensive overview of the molecular structure, chemical properties, and
biological activities of Ojv-VI, with a focus on its potential as an antiviral agent. Detailed
experimental protocols for its isolation and characterization, alongside quantitative data and
visual representations of relevant biological pathways, are presented to support further
research and drug development efforts.

Molecular Structure and Chemical Properties

Ojv-Vl is a complex natural product belonging to the saponin class of compounds. Its structure
is characterized by a spirostanol steroidal aglycone, ruscogenin, linked to a branched
trisaccharide chain.

Table 1: Chemical and Physical Properties of Ojv-VI
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Property Value Source
Molecular Formula CaaH70016 N/A
Molecular Weight 855.02 g/mol N/A
CAS Number 125150-67-6 N/A
Appearance White powder N/A

Soluble in methanol, ethanol,

Solubility and DMSO. Sparingly soluble N/A
in water.
Purity >98% (by HPLC) N/A

Figure 1: 2D Chemical Structure of Ojv-VI
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Caption: Simplified representation of the Ojv-VI molecular structure.

Experimental Protocols
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Isolation and Purification of Ojv-VI

The following is a general protocol for the isolation of steroidal glycosides from Ophiopogon
japonicus, which can be adapted for the specific purification of Ojv-VI.

Workflow for Ojv-VI Isolation
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Caption: General workflow for the isolation and purification of Ojv-VI.
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Methodology:

o Extraction: The air-dried and powdered subterranean parts of Ophiopogon japonicus are
extracted with 70% ethanol at room temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude
extract.

» Partitioning: The crude extract is suspended in water and partitioned successively with n-
butanol.

o Column Chromatography: The n-butanol soluble fraction is subjected to silica gel column
chromatography, eluting with a gradient of chloroform-methanol. Fractions containing Ojv-VI
are identified by thin-layer chromatography (TLC).

» Further Purification: The Ojv-VI-rich fractions are further purified by octadecylsilyl (ODS)
column chromatography and preparative high-performance liquid chromatography (HPLC).

Structural Elucidation

The structure of Ojv-VI is determined using a combination of spectroscopic techniques:

e Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-
ESI-MS) is used to determine the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
information about the proton and carbon environments

 To cite this document: BenchChem. [In-Depth Technical Guide to Ojv-VI: A Steroidal
Glycoside from Ophiopogon japonicus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252712#ojv-vi-molecular-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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